Cas no 89026-66-4 (1-Piperazinecarbonitrile, 4-(phenylmethyl)-)

• Product name: 1-Piperazinecarbonitrile, 4-(phenylmethyl)-
• CAS No: 89026-66-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 615463
• PubChem ID: 71321558

1-Piperazinecarbonitrile, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbonitrile, 4-(phenylmethyl)-
• 4-benzylpiperazine-1-carbonitrile
• 89026-66-4
• SCHEMBL8661999
• DTXSID40751362

• Inchi： InChI=1S/C12H15N3/c13-11-15-8-6-14(7-9-15)10-12-4-2-1-3-5-12/h1-5H,6-10H2
• InChI Key： XZOAFFCBWMLZLR-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CC2=CC=CC=C2)C#N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.3Ų